Cas no 1260787-88-9 (3,3-difluoropyrrolidin-1-amine)

3,3-Difluoropyrrolidin-1-amine is a fluorinated pyrrolidine derivative characterized by its amine functionality at the 1-position and two fluorine atoms at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, while the secondary amine serves as a versatile handle for further functionalization. Its rigid pyrrolidine scaffold contributes to conformational restriction, potentially improving binding affinity in bioactive molecules. The compound is particularly useful in the design of protease inhibitors, receptor modulators, and other small-molecule therapeutics. Proper handling under inert conditions is recommended due to its reactivity.

3,3-difluoropyrrolidin-1-amine structure

1260787-88-9 structure

Product Name:3,3-difluoropyrrolidin-1-amine

CAS No:1260787-88-9

MF:C₄H₈F₂N₂

MW:122.116527557373

CID:5557835

Update Time:2025-05-28

3,3-difluoropyrrolidin-1-amine Chemical and Physical Properties

Names and Identifiers

- 3,3-difluoropyrrolidin-1-amine
- 1-Pyrrolidinamine, 3,3-difluoro-
- Inchi： 1S/C4H8F2N2/c5-4(6)1-2-8(7)3-4/h1-3,7H2
- InChI Key： BACOMIPASUETBB-UHFFFAOYSA-N
- SMILES： N1(N)CCC(F)(F)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0

3,3-difluoropyrrolidin-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D235391-100mg	3,3-difluoropyrrolidin-1-amine	1260787-88-9		100mg	$ 185.00	2022-06-05
TRC	D235391-500mg	3,3-difluoropyrrolidin-1-amine	1260787-88-9		500mg	$ 705.00	2022-06-05
TRC	D235391-1g	3,3-difluoropyrrolidin-1-amine	1260787-88-9		1g	$ 1090.00	2022-06-05
Life Chemicals	F1908-0211-0.25g	3,3-difluoropyrrolidin-1-amine	1260787-88-9	95%+	0.25g	$687.0	2023-09-07
Life Chemicals	F1908-0211-0.5g	3,3-difluoropyrrolidin-1-amine	1260787-88-9	95%+	0.5g	$724.0	2023-09-07
Life Chemicals	F1908-0211-1g	3,3-difluoropyrrolidin-1-amine	1260787-88-9	95%+	1g	$763.0	2023-09-07
Life Chemicals	F1908-0211-2.5g	3,3-difluoropyrrolidin-1-amine	1260787-88-9	95%+	2.5g	$1526.0	2023-09-07
Life Chemicals	F1908-0211-5g	3,3-difluoropyrrolidin-1-amine	1260787-88-9	95%+	5g	$2289.0	2023-09-07
Life Chemicals	F1908-0211-10g	3,3-difluoropyrrolidin-1-amine	1260787-88-9	95%+	10g	$3205.0	2023-09-07